Cas no 625-62-7 (Ethylideneurea)

Ethylideneurea structure
Ethylideneurea structure
Product Name:Ethylideneurea
CAS No:625-62-7
MF:C3H6N2O
MW:86.0925402641296
CID:3048467
PubChem ID:23500947
Update Time:2025-04-21

Ethylideneurea Chemical and Physical Properties

Names and Identifiers

    • Ethylideneurea
    • 4-Methyl-1,3-diazetidin-2-one
    • 625-62-7
    • (e)-1-ethylideneurea
    • AKOS006340602
    • Inchi: 1S/C3H6N2O/c1-2-5-3(4)6/h2H,1H3,(H2,4,6)/b5-2+
    • InChI Key: AWMNXQXKGOSXDN-GORDUTHDSA-N
    • SMILES: O=C(N)/N=C/C

Computed Properties

  • Exact Mass: 86.04800
  • Monoisotopic Mass: 86.048012819Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 76.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.45000
  • LogP: 0.85610
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